2-(2-sulfanyl-1H-benzimidazol-1-yl)acetamide

• Molecular Formula: C9H9N3OS
• Molecular Weight: 207.25 g/mol
• IUPAC Name: 2-(2-sulfanylidene-3H-benzimidazol-1-yl)acetamide
• InChI: InChI=1S/C9H9N3OS/c10-8(13)5-12-7-4-2-1-3-6(7)11-9(12)14/h1-4H,5H2,(H2,10,13)(H,11,14)
• InChI Key: RDVCOEPLRLCUKF-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)NC(=S)N2CC(=O)N

Description

2-(2-sulfanyl-1H-benzimidazol-1-yl)acetamide is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is an important building block in the synthesis of various organic molecules, and its unique structure has led to its use in a variety of biochemical and physiological studies. In

Mechanism of Action

The mechanism of action of 2-(2-sulfanyl-1H-benzimidazol-1-yl)acetamide is not well understood, but it is believed to interact with a variety of biological molecules such as enzymes and receptors. This interaction may lead to changes in cellular signaling pathways, which can have a variety of downstream effects on cellular function.
Biochemical and Physiological Effects:
Studies have shown that 2-(2-sulfanyl-1H-benzimidazol-1-yl)acetamide can have a variety of biochemical and physiological effects. For example, this compound has been shown to have antioxidant properties, which may make it useful in the treatment of diseases such as cancer and Alzheimer's disease. Additionally, 2-(2-sulfanyl-1H-benzimidazol-1-yl)acetamide has been shown to have anti-inflammatory properties, which may make it useful in the treatment of conditions such as arthritis.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 2-(2-sulfanyl-1H-benzimidazol-1-yl)acetamide in lab experiments is its versatility. This compound can be modified in a variety of ways to create new molecules with unique properties, which makes it useful for a wide range of applications. However, one of the limitations of using this compound is that it can be difficult to synthesize in large quantities, which may limit its use in some experiments.

Future Directions

There are many potential future directions for research involving 2-(2-sulfanyl-1H-benzimidazol-1-yl)acetamide. One area of interest is the development of new organic molecules that can be used in medicine or materials science. Additionally, researchers may explore the potential of this compound as a therapeutic agent for diseases such as cancer and Alzheimer's disease. Finally, researchers may investigate the mechanism of action of 2-(2-sulfanyl-1H-benzimidazol-1-yl)acetamide in more detail to better understand its potential applications in scientific research.

Synthesis Methods

The synthesis of 2-(2-sulfanyl-1H-benzimidazol-1-yl)acetamide involves the reaction of 2-aminobenzimidazole with thioacetic acid in the presence of a catalyst. This reaction results in the formation of the desired product, which can be purified using standard methods such as recrystallization or chromatography.

Scientific Research Applications

2-(2-sulfanyl-1H-benzimidazol-1-yl)acetamide has a wide range of potential applications in scientific research. One of the most promising areas of research involves the use of this compound as a building block for the synthesis of new organic molecules. By modifying the structure of 2-(2-sulfanyl-1H-benzimidazol-1-yl)acetamide, researchers can create compounds with unique properties that may have important applications in fields such as medicine, materials science, and electronics.